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For Researchers, Scientists, and Drug Development Professionals

Introduction
AM103 is a novel, potent, and selective inhibitor of the 5-lipoxygenase-activating protein

(FLAP).[1][2] It has shown potential as a therapeutic agent for respiratory diseases, particularly

asthma, by targeting the production of leukotrienes, which are key pro-inflammatory mediators.

[1][3] This document provides detailed application notes and protocols for the use of AM103 in

preclinical and in vitro studies of respiratory diseases.

Mechanism of Action
AM103 exerts its anti-inflammatory effects by binding to FLAP, an integral membrane protein

necessary for the activation of 5-lipoxygenase (5-LO).[1][2] This interaction prevents the

translocation of 5-LO to the nuclear membrane and its subsequent conversion of arachidonic

acid into leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (CysLTs:

LTC4, LTD4, and LTE4).[1] By inhibiting this pathway, AM103 effectively reduces the

downstream inflammatory responses associated with these mediators, such as eosinophil

recruitment, mucus production, and bronchoconstriction.
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Sensitization Phase

Challenge Phase

Analysis Phase

Day 0: IP Injection
(OVA + Alum)

Day 14: IP Injection
(OVA + Alum)

Day 21: Intranasal OVA
(AM103 administered prior)

Day 22: Intranasal OVA
(AM103 administered prior)

Day 23: Intranasal OVA
(AM103 administered prior)

Day 24: Euthanasia & BALF Collection

Cell differentials, Cytokine/Leukotriene analysis (ELISA), Eosinophil Peroxidase Assay
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Oral Administration of AM103 or Vehicle

Intraperitoneal Injection of Zymosan

1 hour prior

Incubation Period (e.g., 4 hours)

Peritoneal Lavage

Analysis of Lavage Fluid:
- Leukocyte counts

- LTB4 and CysLT levels (ELISA)
- Plasma protein extravasation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Respiratory Disease Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8567433#using-am103-in-studies-of-respiratory-
diseases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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